Otilonium

Description

Otilonium bromide is an antispasmodic medication used to treat irritable bowel syndrome (IBS) and other gastrointestinal conditions characterized by motility problems . It is effective in relieving spasmodic pain in the gut . It helps to reduce abdominal spasms, bloating, pain, and altered gut motility associated with IBS . Otilonium bromide relaxes the muscles in the walls of the intestine, providing relief from painful muscle spasms, cramps, gas formation, bloating, and discomfort . It is generally well-tolerated, with minimal absorption into the rest of the body, which helps to confine its actions to the gastrointestinal system . Clinical trials have indicated that otilonium bromide is more effective than a placebo for treating IBS .

The drug functions as an antimuscarinic and calcium channel blocker, targeting the gut directly to relax the small muscles of the intestines, thereby alleviating cramps and reducing pain . It binds to muscarinic receptors and tachykinin NK~2~ receptors and inhibits L-type and T-type calcium channels, which contributes to its effects on the gut . After oral administration, very little of the drug is absorbed into the body, ensuring that its effects are mainly limited to the gastrointestinal tract .

As a quaternary ammonium derivative, otilonium bromide stands out for its specific pharmacokinetic and pharmacodynamic properties . A similar compound, also used for gastrointestinal issues, is hyoscine butylbromide, an antimuscarinic agent that helps to reduce bowel spasms . Recent studies have demonstrated that otilonium bromide inhibits the primary patterns of human sigmoid motility and causes smooth muscle relaxation by blocking calcium influx through L-type calcium channels .

• CAS No.: 105360-89-2
• Product Name: Otilonium
• Molecular Formula: C29H43N2O4+
• Molecular Weight: 483.7 g/mol
• IUPAC Name: diethyl-methyl-[2-[4-[(2-octoxybenzoyl)amino]benzoyl]oxyethyl]azanium
• Standard InChI: InChI=1S/C29H42N2O4/c1-5-8-9-10-11-14-22-34-27-16-13-12-15-26(27)28(32)30-25-19-17-24(18-20-25)29(33)35-23-21-31(4,6-2)7-3/h12-13,15-20H,5-11,14,21-23H2,1-4H3/p+1
• Standard InChIKey: NQHNLNLJPDMBFN-UHFFFAOYSA-O
• SMILES: CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC
• Canonical SMILES: CCCCCCCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)OCC[N+](C)(CC)CC
• Synonyms: N-diethylmethylammoniummethyl-p-(2-(N-octyloxy)benzoyl)aminobenzoate bromide; octylonium; octylonium bromide; octylonium iodide; otilonium bromide; Spasmomen
• Reference: Evangelista S, Traini C, Vannucchi MG: Otilonium Bromide: A Drug with a Complex Mechanism of Action. Curr Pharm Des. 2018;24(16):1772-1779. doi: 10.2174/1381612824666180507122935. [PMID:29732965]; Evangelista S: Otilonium bromide: a selective spasmolytic for the gastrointestinal tract. J Int Med Res. 1999 Sep-Oct;27(5):207-22. doi: 10.1177/030006059902700501. [PMID:10689627]; TITCK Product Information: Motigen (otilonium bromide) film-coated tablets for oral use; TITCK Product Information: Pinix (otilonium bromide/simethicone) film-coated tablets for oral use
• PubChem Compound: 72093
• Last Modified: Feb 18 2024